1,3-Dibromo-2-fluorobenzene

• IUPAC Name: 1,3-dibromo-2-fluorobenzene
• InChI: InChI=1S/C6H3Br2F/c7-4-2-1-3-5(8)6(4)9/h1-3H
• InChI Key: GPPYYGWYUFOWSR-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C(=C1)Br)F)Br
• Molecular Formula: C6H3Br2F
• DSSTOX Substance ID: DTXSID10555435
• Molecular Weight: 253.89 g/mol
• CAS RN: 1435-54-7

Description

1,3-Dibromo-2-fluorobenzene is a chemical compound with the molecular formula C6H3Br2F. It is a white to yellow to brown solid or liquid at room temperature.

Molecular Structure Analysis

The molecular structure of this compound consists of a benzene ring with two bromine atoms and one fluorine atom attached to it. The InChI code for this compound is 1S/C6H3Br2F/c7-4-2-1-3-5(8)6(4)9/h1-3H.

Chemical Reactions Analysis

While specific chemical reactions involving this compound are not detailed in the search results, similar compounds have been involved in reactions such as the Sonogashira cross-coupling.

Physical And Chemical Properties Analysis

This compound has a molecular weight of 253.9. It has a density of 2.0±0.1 g/cm3, a boiling point of 214.2±20.0 °C at 760 mmHg, and a vapour pressure of 0.2±0.4 mmHg at 25°C. Its physical form is a white to yellow to brown solid or liquid.

Scientific Research Applications

Spectral Analysis and Vibrational Studies

1,3-Dibromo-2-fluorobenzene has been studied for its spectral properties. In a research study, the normal coordinate calculations of a closely related compound, 2-chloro-1,3-dibromo-5-fluorobenzene, were conducted using Wilson's FG matrix mechanism. This study, focusing on both in-plane and out-of-plane vibrations, provides insights into the vibrational properties of fluorobenzene derivatives, including this compound (Ilango et al., 2008).

Crystal Structure Prediction

Another study constructed an intermolecular potential for 1,3-dibromo-2-chloro-5-fluorobenzene, a molecule closely related to this compound. This study utilized SAPT(DFT) interaction energy calculations and the Williams–Stone–Misquitta method for obtaining molecular properties. The crystal structure of C6Br2ClFH2, a compound with a similar molecular structure, was accurately predicted, showcasing the potential for predicting the crystal structures of similar compounds (Misquitta et al., 2008).

Organometallic Chemistry

Fluorobenzenes like this compound are increasingly recognized as versatile solvents for organometallic chemistry and transition-metal-based catalysis. The presence of fluorine substituents in such compounds affects their electron-donating capacity, influencing their interaction with metal centers. This has implications for their use as non-coordinating solvents or easily displaced ligands in organometallic complexes (Pike et al., 2017).

Biodegradation Studies

A study on the biodegradation of difluorobenzenes, including compounds similar to this compound, revealed that specific microbial strains can degrade these compounds. This research highlights the environmental relevance of such compounds and their potential biodegradation pathways (Moreira et al., 2009).

Synthesis of Fluorinated Compounds

In the field of synthetic chemistry, this compound derivatives have been used in the one-pot synthesis of fluorinated compounds. For example, the Suzuki–Miyaura reaction of 1,4-dibromo-2-fluorobenzene with arylboronic acids resulted in the formation of fluorinated para-terphenyls, demonstrating the utility of these compounds in creating complex, fluorinated molecular structures (Sharif et al., 2010).

Microwave Spectroscopy

Microwave spectroscopy studies on difluorobenzenes, such as 1,3-difluorobenzene, provide insights into their molecular structures and dipole moments. These studies are crucial for understanding the physical properties of fluorinated aromatic compounds, which can be applied to the analysis of related compounds like this compound (Nygaard et al., 1967).

Safety and Hazards

1,3-Dibromo-2-fluorobenzene is considered hazardous. It has been assigned the GHS07 pictogram and the signal word "Warning". Hazard statements include H315 (Causes skin irritation), H319 (Causes serious eye irritation), and H335 (May cause respiratory irritation).

Mechanism of Action

Target of Action

1,3-Dibromo-2-fluorobenzene is a chemical compound that is often used as an intermediate in various chemical reactions . The primary targets of this compound are typically other reactants in a chemical synthesis . The specific targets can vary depending on the reaction it is being used in .

Mode of Action

The mode of action of this compound is primarily through its reactivity as a halogenated aromatic compound . The bromine and fluorine atoms attached to the benzene ring make it a good electrophile, allowing it to participate in reactions with nucleophiles . The specific changes that result from its interaction with its targets depend on the nature of the reaction .

Biochemical Pathways

Instead, it is used to synthesize other compounds, which may then interact with biochemical pathways .

Pharmacokinetics

Like other halogenated aromatic compounds, it is likely to be relatively non-polar and may have good membrane permeability . Its ADME (Absorption, Distribution, Metabolism, and Excretion) properties would depend on the specifics of its chemical structure .

Result of Action

The molecular and cellular effects of this compound’s action are primarily the formation of new chemical bonds and the synthesis of new compounds . As an intermediate in chemical synthesis, its main “action” is to react with other compounds to form new products .

Action Environment

The action, efficacy, and stability of this compound can be influenced by various environmental factors. These include the temperature and pressure of the reaction environment, the presence of catalysts or other reactants, and the pH or polarity of the solvent . These factors can affect the rate and selectivity of the reactions in which this compound participates .